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Compound of Interest

Compound Name: 5(6)-Carboxy-eosin

Cat. No.: B15556450

An In-depth Guide to 5(6)-Carboxy-eosin: Physicochemical Properties

For researchers, scientists, and professionals in drug development, a precise understanding of
a compound's molecular characteristics is fundamental. This guide provides a focused
overview of the molecular weight and chemical formula of 5(6)-Carboxy-eosin, a fluorescent
dye with significant applications in biological research.

Physicochemical Data Summary

The molecular weight and formula for 5(6)-Carboxy-eosin can be presented in two ways, likely
reflecting its nature as a mixture of two structural isomers (5-Carboxy-eosin and 6-Carboxy-
eosin) and the potential for dimer formation or the presence of salts in commercial
preparations. The table below summarizes the reported values.

Parameter Value (Isomer/Monomer) Value (Dimer/Salt)
Molecular Formula C21H8Br407[1][2] C42H16Br8014[3]
Molecular Weight 691.9 g/mol [2] 1383.8 g/mol [3]

It is crucial for researchers to consider the source of their 5(6)-Carboxy-eosin and consult the
manufacturer's specifications to ascertain which molecular weight and formula are most
appropriate for their experimental calculations and documentation. The discrepancy often
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arises from whether the compound is treated as a single isomeric entity or as a mixture of
isomers, which may also be represented as a dimer or salt in some databases|[3].

Logical Relationship of Isomers

The "5(6)" designation indicates that the carboxylic acid group is attached to either the 5th or
6th carbon on the fluorescein core structure. This results in a product that is a mixture of these
two positional isomers.
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Caption: Synthesis of 5(6)-Carboxy-eosin results in a mixture of two positional isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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carboxy-eosin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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